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Compound of Interest

Compound Name: Disperse blue 291

Cat. No.: B010570

An In-depth Technical Guide to Disperse Blue 291: Chemical Properties and Structure

Introduction

Disperse Blue 291 is a synthetic monoazo dye known for its application in the textile industry,
particularly for dyeing synthetic fibers.[1][2] As a disperse dye, it possesses low water solubility
and is applied from a fine aqueous dispersion.[3][4] This technical guide provides a
comprehensive overview of the chemical properties, structure, and relevant experimental
protocols for Disperse Blue 291, targeted towards researchers, scientists, and professionals in
drug development and chemical analysis.

Chemical Structure and Identification

Disperse Blue 291 belongs to the single azo class of dyes. Its chemical structure is
characterized by an azo group (-N=N-) connecting a substituted phenyl ring with a brominated
and dinitrated phenyl ring. The systematic IUPAC name for Disperse Blue 291 is N-[2-[(E)-(2-
bromo-4,6-dinitrophenyl)diazenyl]-5-(diethylamino)-4-methoxyphenylJacetamide.

The molecular structure gives rise to its characteristic blue color and its affinity for hydrophobic
fibers like polyester.

Structural Identifiers:
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Identifier Value

N-[2-[(E)-(2-bromo-4,6-dinitrophenyl)diazenyl]-5-

IUPAC Name ] ] )
(diethylamino)-4-methoxyphenyllacetamide

SMILES CCN(CC)clcc(NC(=0)C)c(cc1OC)N=Nc2c(Br)c
c(cc2--INVALID-LINK--[O-])--INVALID-LINK--[O-]
INChl=1S/C19H21BrN606/c1-5-24(6-2)16-9-

inChi 14(21-11(3)27)15(10-18(16)32-4)22-23-19-

n

13(20)7-12(25(28)29)8-17(19)26(30)31/h7-
10H,5-6H2,1-4H3,(H,21,27)/b23-22+[5]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Disperse Blue 291.

Property Value Reference
CAS Number 56548-64-2 [1][6]
C.I. Number 113395

Molecular Formula C19H21BrN606 [6]
Molecular Weight 509.31 g/mol [61[71[8]
Appearance Dark blue tiny particles/grain [2][9]
Boiling Point 700.4 °C at 760 mmHg [6]
Density 1.54 g/cm3 [1][6]
Flash Point 377.4°C [1]
Water Solubility Very low [3114]
pKa 13.43 + 0.70 (Predicted) [1][6]
XLogP3-AA 4.1 [8]

Experimental Protocols
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Synthesis of Disperse Blue 291

The manufacturing process for Disperse Blue 291 involves a two-step diazotization and
coupling reaction.[1][2]

1. Diazotization of 2,4-Dinitro-6-bromoaniline:

e Acold solution of sodium nitrite is added to a solution of 2,4-Dinitro-6-bromoaniline in
concentrated hydrochloric acid at a temperature of 0-5 °C. This reaction forms the diazonium
salt.

2. Azo Coupling:

e The prepared diazonium salt solution is then added to a cold solution of the coupling
component, N-(3-(diethylamino)-4-methoxyphenyl)acetamide.

o The mixture is stirred at a low temperature (< 5 °C) to facilitate the coupling reaction, which
results in the formation of the Disperse Blue 291 dye as a solid precipitate.

The resulting solid is collected by filtration and can be further purified by crystallization.

Below is a workflow diagram illustrating the synthesis process.
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Synthesis Workflow of Disperse Blue 291

2,4-Dinitro-6-bromoaniline

Reactants

Sodium Nitrite (NaNO2)
in conc. HCI

N-(3-(diethylamino)-4-
methoxyphenyl)acetamide

/

Reactior] Process

Diazotization

Azo Coupling
(<5°C)

Disperse Blue 291

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Blue 291.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)

The analysis of disperse dyes, including Disperse Blue 291, is often carried out using High-

Performance Liquid Chromatography (HPLC), frequently coupled with a Photodiode Array

(PDA) detector and a mass spectrometer (MS) for enhanced identification and purity

assessment.[10]
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General Protocol Outline:

o Standard and Sample Preparation: Prepare standard solutions of Disperse Blue 291 in a
suitable solvent (e.g., methanol or dimethylformamide). Extract the dye from the sample
matrix (e.g., textile fibers) using an appropriate solvent and sonication.

o Chromatographic Conditions:

o Column: Areverse-phase C18 column is typically used.

o Mobile Phase: A gradient of two solvents, such as water (often with an additive like formic
acid) and an organic solvent like acetonitrile or methanol.

o Flow Rate: Typically around 0.5 - 1.0 mL/min.

o Injection Volume: 5 - 20 pL.

e Detection:

o PDA Detector: Scans a range of wavelengths to obtain the UV-Vis spectrum of the eluting
peaks, which aids in identification.

o Mass Spectrometry (MS): Provides mass-to-charge ratio (m/z) data, confirming the
molecular weight of the compound and any impurities.[10]

The diagram below outlines the general workflow for the HPLC analysis of Disperse Blue 291.
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HPLC Analysis Workflow for Disperse Blue 291
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Caption: General workflow for HPLC analysis.

Applications and Significance

Disperse Blue 291 is primarily used for dyeing synthetic fibers such as polyester, nylon, and
acrylic, as well as their blends.[1][2] Its molecular structure allows it to penetrate and bind with
the amorphous regions of these hydrophobic fibers under high-temperature dyeing conditions.

Beyond its use in the textile and printing industries, it has also been noted for its use as a
tracer compound in environmental testing and as a reference dye in metabolomics research
due to its distinct spectral characteristics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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